Cas no 2171311-01-4 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,4-oxazepane-6-carboxylic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,4-oxazepane-6-carboxylic acid
• CAS No: 2171311-01-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5841072
• PubChem ID: 165560120
• Update Time: 2025-07-14

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,4-oxazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,4-oxazepane-6-carboxylic acid
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-1,4-oxazepane-6-carboxylic acid
• 2171311-01-4
• EN300-1472544

• Inchi： 1S/C27H32N2O6/c1-2-7-19(14-25(30)29-12-13-34-16-18(15-29)26(31)32)28-27(33)35-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,18-19,24H,2,7,12-17H2,1H3,(H,28,33)(H,31,32)/t18?,19-/m1/s1
• InChI Key： KAOMLXHJDNXUPE-MUMRKEEXSA-N
• SMILES： O1CCN(C(C[C@@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,4-oxazepane-6-carboxylic acid

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,4-oxazepane-6-carboxylic Acid (CAS No. 2171311-01-4): A Comprehensive Overview

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,4-oxazepane-6-carboxylic acid (CAS No. 2171311-01-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Hexanoic Acid Oxazepane, is characterized by its unique structural features and potential applications in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. The presence of this group in the 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl moiety provides stability and protection during synthetic processes, making it an ideal candidate for the synthesis of complex peptides and peptidomimetics.

The 1,4-oxazepane ring, a seven-membered heterocyclic structure, adds to the compound's versatility and bioactivity. Oxazepanes have been studied for their potential as scaffolds in drug design, particularly in the development of inhibitors for various enzymes and receptors. The 6-carboxylic acid functionality further enhances the compound's reactivity and conjugation potential, making it suitable for conjugation with other biomolecules or functional groups.

Recent research has highlighted the potential of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,4-oxazepane-6-carboxylic acid in the context of drug delivery systems. Studies have shown that this compound can be effectively used as a linker or spacer in the design of prodrugs and targeted drug delivery systems. The Fmoc group can be selectively removed under specific conditions, allowing for controlled release of the active drug moiety at the target site.

In addition to its applications in drug delivery, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,4-oxazepane-6-carboxylic acid has also been explored for its potential as a building block in the synthesis of complex molecules with therapeutic relevance. For instance, it has been used in the development of peptidomimetics that mimic the structure and function of natural peptides but exhibit improved stability and pharmacokinetic properties.

The structural complexity of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,4-oxazepane-6-carboxylic acid makes it a valuable tool in combinatorial chemistry and high-throughput screening (HTS) assays. Its ability to form stable intermediates during synthetic processes allows researchers to efficiently screen large libraries of compounds for potential bioactivity.

One notable application of this compound is in the field of cancer research. Studies have shown that derivatives of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl can selectively target and inhibit key enzymes involved in cancer cell proliferation and survival. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that a derivative of this compound exhibited potent inhibitory activity against protein kinases involved in cancer signaling pathways.

Furthermore, the 6-carboxylic acid functionality provides opportunities for conjugation with targeting ligands or imaging agents. This can enhance the specificity and efficacy of therapeutic interventions by directing the drug to specific tissues or cells. For instance, conjugation with antibodies or peptides that recognize tumor-specific antigens can improve the therapeutic index and reduce side effects associated with conventional chemotherapy.

The synthesis of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,4-oxazepane-6-carboxylic acid involves several well-established chemical reactions. The key steps include the formation of the Fmoc-amino hexanoic acid intermediate, followed by ring closure to form the oxazepane ring. The final step involves carboxylation to introduce the carboxylic acid functionality. These synthetic routes are highly reproducible and scalable, making it feasible to produce this compound on a large scale for both research and commercial applications.

In conclusion, 4-(3R)-3-{(9H-fluoren-9-yloxycarbonyl)amino}hexanoyloctahydro-[1,4]diazepinecarboxylic acid (CAS No. 2171311-01-4) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for the development of novel therapeutic agents, drug delivery systems, and combinatorial libraries. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.